Cas no 75218-27-8 (5-(3-Methylphenyl)-4H-1,2,4-triazole-3-thiol)

5-(3-Methylphenyl)-4H-1,2,4-triazole-3-thiol Properties

Names and Identifiers

• 5-(m-Tolyl)-4H-1,2,4-triazole-3-thiol
• 5-(3-methylphenyl)-1,2-dihydro-1,2,4-triazole-3-thione
• 5-(3-Methylphenyl)-4H-1,2,4-triazole-3-thiol
• 3-Mercapto-5-(m-tolyl)-s-triazole
• 5-(3-methylphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 5-(m-tolyl)-s-triazole-3-thione
• AC1LEPWR
• AC1Q7F7I
• NSC625819
• SBB038867
• ST4018873
• STOCK2S-78893
• AKOS000266952
• 5-(3-Methylphenyl)-1,2-dihydro-3H-1,2,4-triazole-3-thione
• AKOS000295862
• 5-(m-tolyl)-1,2-dihydro-1,2,4-triazole-3-thione
• 3-(m-tolyl)-1,4-dihydro-1,2,4-triazole-5-thione
• 75218-27-8
• FT-0683621
• E85581
• DTXSID40351088
• 5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylhydrosulfide
• SCHEMBL11401007
• AKOS001717400
• MFCD00618579
• CS-0313422
• AG-205/36566001
• SR-01000511883
• SCHEMBL17205747
• SCHEMBL17713903
• VS-01917
• TETRA-N-PENTYLAMMONIUMIODIDE
• 3-(3-METHYLPHENYL)-4,5-DIHYDRO-1H-1,2,4-TRIAZOLE-5-THIONE
• CHEMBL1987465
• 3-(m-tolyl)-1H-1,2,4-triazole-5-thiol
• NCI60_008104
• SR-01000511883-1
• ASISCHEM C34660
• 5-(M-tolyl)-1H-1,2,4-triazole-3-thiol
• NSC-625819
• STK671290
• ALBB-012670
• 4H-1,2,4-triazole-3-thiol, 5-(3-methylphenyl)-
• STK047589
• BBL008449
• +Expand

• MDL： MFCD00618579
• InChIKey： GKJMGRNQNUBUMM-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9N3S/c1-6-3-2-4-7(5-6)8-10-9(13)12-11-8/h2-5H,1H3,(H2,10,11,12,13)
• SMILES： CC1=CC(=CC=C1)C2=NC(=NN2)S

Computed Properties

• Exact Mass: 191.05200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 191.05171847g/mol
• Heavy Atom Count: 13
• Complexity: 249
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• LogP: 2.06880
• PSA: 80.37000

5-(3-Methylphenyl)-4H-1,2,4-triazole-3-thiol Security Information

• HazardClass：IRRITANT

5-(3-Methylphenyl)-4H-1,2,4-triazole-3-thiol Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%